Cas no 138281-88-6 (Heptanoic acid, 7-[(3,4,5-trimethoxyphenyl)amino]-)

Heptanoic acid, 7-[(3,4,5-trimethoxyphenyl)amino]- structure
138281-88-6 structure
Product Name:Heptanoic acid, 7-[(3,4,5-trimethoxyphenyl)amino]-
CAS No:138281-88-6
MF:C16H25NO5
MW:311.373405218124
CID:1252564
Update Time:2024-08-04

Heptanoic acid, 7-[(3,4,5-trimethoxyphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Heptanoic acid, 7-[(3,4,5-trimethoxyphenyl)amino]-
    • Inchi: 1S/C16H25NO5/c1-20-13-10-12(11-14(21-2)16(13)22-3)17-9-7-5-4-6-8-15(18)19/h10-11,17H,4-9H2,1-3H3,(H,18,19)
    • InChI Key: SJHICIRTZKCTMZ-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CCCCCCNC1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

  • Exact Mass: 311.17335

Experimental Properties

  • Density: 1.134±0.06 g/cm3(Predicted)
  • Boiling Point: 496.1±45.0 °C(Predicted)
  • PSA: 77.02
  • pka: 4.75±0.10(Predicted)
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